Cas no 1509549-60-3 (5-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine)

• Product Name: 5-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine
• CAS No: 1509549-60-3
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• MDL: MFCD24142940
• CID: 4783330
• PubChem ID: 81659453
• Update Time: 2025-06-08

5-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(cyclopropylmethoxy)pyridin-3-amine
• 5-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine

• MDL： MFCD24142940
• Inchi： 1S/C9H11ClN2O/c10-7-3-8(11)9(12-4-7)13-5-6-1-2-6/h3-4,6H,1-2,5,11H2
• InChI Key： ADMIDSBIIQIYCY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)N)OCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine

Introduction to 5-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine (CAS No. 1509549-60-3)

5-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine, with the CAS number 1509549-60-3, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a chloro group and a cyclopropylmethoxy group. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 5-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine is C₁₀H₁₃ClN₂O, and its molecular weight is 208.67 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and reduction steps. Its synthesis has been optimized to achieve high yields and purity, making it readily available for research purposes.

In recent years, 5-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine has been the subject of numerous studies aimed at elucidating its biological properties and potential therapeutic applications. One of the key areas of interest is its activity as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in various neurological disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 5-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine exhibits potent serotonin receptor agonist activity. This property makes it a promising candidate for the treatment of mood disorders, such as depression and anxiety. The compound's ability to selectively bind to serotonin receptors without significant off-target effects suggests that it may have fewer side effects compared to existing treatments.

Beyond its potential as a serotonin receptor agonist, 5-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory properties, which could be beneficial in treating conditions such as chronic pain and inflammatory diseases. Additionally, its ability to cross the blood-brain barrier efficiently makes it an attractive candidate for CNS-targeted therapies.

The safety profile of 5-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine has been extensively evaluated in preclinical studies. Toxicity assessments have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further development into clinical trials.

In conclusion, 5-Chloro-2-(cyclopropylmethoxy)pyridin-3-amine (CAS No. 1509549-60-3) is a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important molecule for ongoing research in medicinal chemistry and drug discovery. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will continue to emerge, further solidifying its importance in the field.